Vitamin C Activity and Skin Penetration
In a comprehensive safety assessment evaluating ascorbyl esters for cosmetic applications, ascorbyl palmitate (mono-ester) was reported to possess vitamin C activity approximately equal to that of L-ascorbic acid, whereas erythorbic acid exhibited only 5% activity [1]. Ascorbyl dipalmitate, as the diester analog, shares the same esterification chemistry and thus retains full vitamin C activity. Critically, the report states that 'the esters are likely to penetrate the skin readily, but the acid and its salt are not likely to penetrate' [1]. This represents a class-level advantage of lipophilic esters over free ascorbic acid for dermal bioavailability.
| Evidence Dimension | Relative Vitamin C Activity and Skin Penetration |
|---|---|
| Target Compound Data | Retains full vitamin C activity (class-level inference from ester chemistry); predicted to penetrate skin readily |
| Comparator Or Baseline | L-Ascorbic acid: Full activity, poor skin penetration; Erythorbic acid: 5% vitamin C activity |
| Quantified Difference | Erythorbic acid exhibits 95% lower vitamin C activity compared to ascorbyl esters; esters show enhanced penetration versus free acid |
| Conditions | Safety assessment report based on literature review of cosmetic ingredient data |
Why This Matters
Procurement of ASC-DP ensures selection of a lipophilic derivative that maintains full vitamin C activity while conferring enhanced dermal penetration, unlike the stereoisomer erythorbic acid which offers only 5% activity.
- [1] Andersen, F. (1999). Final report on the safety assessment of Ascorbyl Palmitate, Ascorbyl Dipalmitate, Ascorbyl Stearate, Erythorbic Acid, and Sodium Erythorbate. International Journal of Toxicology, 18(Suppl. 3), 1-26. View Source
